2-chloro-N-[2-({[1-(4-ethoxy-3-methoxyphenyl)ethyl]carbamoyl}amino)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-[1-(4-ethoxy-3-methoxyphenyl)ethylcarbamoylamino]ethyl]propanamide
• InChI: InChI=1S/C17H26ClN3O4/c1-5-25-14-7-6-13(10-15(14)24-4)12(3)21-17(23)20-9-8-19-16(22)11(2)18/h6-7,10-12H,5,8-9H2,1-4H3,(H,19,22)(H2,20,21,23)
• InChI Key: KUIZYNNGEPGMFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)NC(=O)NCCNC(=O)C(C)Cl)OC
• Molecular Formula: C17H26ClN3O4
• Molecular Weight: 371.9 g/mol

Description

The compound “2-chloro-N-[2-({[1-(4-ethoxy-3-methoxyphenyl)ethyl]carbamoyl}amino)ethyl]propanamide” is a complex organic molecule. It contains functional groups such as ether, amide, and chloro groups. The presence of these functional groups suggests that this compound may have interesting chemical properties and could be used in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the ether, amide, and chloro groups would significantly influence its structure.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions. The ether group could potentially undergo reactions such as cleavage. The amide group could participate in reactions such as hydrolysis or reduction. The chloro group could potentially be substituted with other groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ether, amide, and chloro groups could influence its polarity, solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper safety measures should be taken when handling this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its mechanism of action.